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Compound of Interest

Compound Name: (R)-oleoylcarnitine hydrochloride

Cat. No.: B1434973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of (R)-
oleoylcarnitine hydrochloride using liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The protocols outlined below are intended as a starting point and may require

optimization for specific matrices and instrumentation.

Introduction
(R)-oleoylcarnitine is a long-chain acylcarnitine that plays a role in fatty acid metabolism and

transport.[1] Accurate and precise quantification of (R)-oleoylcarnitine is crucial in various

research areas, including metabolic disorders and drug development. LC-MS/MS has become

the preferred analytical technique for acylcarnitine analysis due to its high sensitivity and

specificity.[2]

Analytical Standard Information
Compound Name: (R)-oleoylcarnitine hydrochloride

Synonyms: Oleoyl-L-carnitine hydrochloride, C18:1 Carnitine hydrochloride

Molecular Formula: C₂₅H₄₈ClNO₄

Molecular Weight: 462.1 g/mol [3]
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CAS Number: 31062-78-9[3]

Storage: Store the solid analytical standard at -20°C for long-term stability (months to years).

For short-term storage (days to weeks), 0-4°C is suitable.[3]

Quantitative Data Summary
The following table summarizes typical quantitative parameters for the analysis of long-chain

acylcarnitines, which can be used as a reference for (R)-oleoylcarnitine.

Parameter Typical Value Source

Linearity Range 5 - 200 ng/mL [4][5]

Limit of Detection (LOD) ~0.5 ng/mL [4][5]

Limit of Quantification (LOQ) ~1.5 ng/mL Inferred from LOD

Recovery >88% [4][5]

Inter-day Precision (RSD) <15% [6]

Intra-day Precision (RSD) <10% [6]

Experimental Protocols
Preparation of Stock and Working Standard Solutions
Objective: To prepare accurate standard solutions for calibration and quality control.

Materials:

(R)-oleoylcarnitine hydrochloride analytical standard

Methanol (LC-MS grade)

Deionized water (18 MΩ·cm)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medkoo.com/products/56049
https://www.medkoo.com/products/56049
https://pmc.ncbi.nlm.nih.gov/articles/PMC4583086/
https://www.researchgate.net/publication/234822231_Rapid_quantitative_analysis_of_carnitine_and_acylcarnitines_by_ultra-high_performance-hydrophilic_interaction_liquid_chromatography-tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC4583086/
https://www.researchgate.net/publication/234822231_Rapid_quantitative_analysis_of_carnitine_and_acylcarnitines_by_ultra-high_performance-hydrophilic_interaction_liquid_chromatography-tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC4583086/
https://www.researchgate.net/publication/234822231_Rapid_quantitative_analysis_of_carnitine_and_acylcarnitines_by_ultra-high_performance-hydrophilic_interaction_liquid_chromatography-tandem_mass_spectrometry
https://files.core.ac.uk/download/pdf/33045925.pdf
https://files.core.ac.uk/download/pdf/33045925.pdf
https://www.benchchem.com/product/b1434973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Primary Stock Solution (1 mg/mL):

Accurately weigh approximately 1 mg of (R)-oleoylcarnitine hydrochloride.

Dissolve in 1 mL of methanol to obtain a 1 mg/mL stock solution.

Store the stock solution in a tightly sealed vial at -20°C. Stock solutions are generally

stable for several months when stored under these conditions.[3]

Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the primary stock

solution.

A recommended diluent is 50:50 (v/v) acetonitrile/water with 0.1% formic acid.[7]

Prepare a calibration curve ranging from approximately 1 ng/mL to 1000 ng/mL.[1] A

typical calibration series might include concentrations of 1, 5, 10, 50, 100, 500, and 1000

ng/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 3, 80,

and 800 ng/mL).[1]

Sample Preparation from Plasma/Serum
Objective: To extract (R)-oleoylcarnitine from a biological matrix and remove interfering

substances.

Materials:

Plasma or serum samples

Internal Standard (IS) working solution (e.g., d3-palmitoylcarnitine in methanol)

Methanol, ice-cold

Protocol:
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Thaw plasma/serum samples on ice.

To 50 µL of plasma/serum in a microcentrifuge tube, add 10 µL of the internal standard

working solution.

Add 300 µL of ice-cold methanol to precipitate proteins.[2]

Vortex the mixture for 10 seconds.

Incubate at ambient temperature for 10 minutes.[2]

Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.[2]

Transfer 100 µL of the supernatant to a new tube.

Dilute the supernatant with 900 µL of the initial mobile phase (e.g., 0.1% formic acid in

water).[2]

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Objective: To chromatographically separate and detect (R)-oleoylcarnitine using tandem mass

spectrometry.

Instrumentation:

Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

LC Parameters:
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Parameter Recommended Condition

Column
C18 reverse-phase, e.g., 100 mm x 2.1 mm, 2.7

µm particle size[2]

Mobile Phase A 0.1% Formic acid in water[8]

Mobile Phase B 0.1% Formic acid in acetonitrile[8]

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Gradient See table below

LC Gradient Program:

Time (min) % Mobile Phase B

0.0 50

1.0 50

8.0 95

10.0 95

10.1 50

12.0 50

MS/MS Parameters:
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Parameter Recommended Setting

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 426.4

Product Ion (m/z) 85.1 (quantifier), 144.1 (qualifier)

Collision Energy Optimization required for specific instrument

Dwell Time 100 ms

Visualizations
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Sample Preparation

LC-MS/MS Analysis
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Add Internal Standard
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(Cold Methanol)
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Dilute for Injection

Inject onto LC Column
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Tandem MS Detection
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Peak Integration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oleoylcarnitine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1434973#analytical-standards-for-r-oleoylcarnitine-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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